Cas no 2229397-88-8 (methyl 5-(azetidin-3-yloxy)furan-2-carboxylate)

• Product Name: methyl 5-(azetidin-3-yloxy)furan-2-carboxylate
• CAS No: 2229397-88-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6561466
• PubChem ID: 165667365
• Update Time: 2025-05-21

methyl 5-(azetidin-3-yloxy)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azetidin-3-yloxy)furan-2-carboxylate
• 2229397-88-8
• EN300-1738416

• Inchi： 1S/C9H11NO4/c1-12-9(11)7-2-3-8(14-7)13-6-4-10-5-6/h2-3,6,10H,4-5H2,1H3
• InChI Key： AQOKQHKBBRHYSN-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=O)OC)O1)C1CNC1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 5-(azetidin-3-yloxy)furan-2-carboxylate

Research Brief on Methyl 5-(Azetidin-3-yloxy)furan-2-carboxylate (CAS: 2229397-88-8): Recent Advances and Applications

Methyl 5-(azetidin-3-yloxy)furan-2-carboxylate (CAS: 2229397-88-8) is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and utility as a key intermediate in drug discovery. This research brief consolidates the latest findings related to this compound, highlighting its role in the development of new bioactive molecules.

The compound's structure, featuring an azetidine ring linked to a furan carboxylate moiety, offers a versatile scaffold for the design of small-molecule inhibitors and modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors targeting cancer-related pathways. Researchers utilized a multi-step synthetic route to optimize the yield and purity of methyl 5-(azetidin-3-yloxy)furan-2-carboxylate, achieving a scalable process suitable for industrial applications.

In addition to its synthetic utility, methyl 5-(azetidin-3-yloxy)furan-2-carboxylate has shown promising biological activity. Preclinical evaluations indicate its potential as an anti-inflammatory agent, with studies reporting its ability to inhibit key pro-inflammatory cytokines in vitro. The compound's mechanism of action appears to involve the modulation of NF-κB signaling, suggesting its applicability in treating chronic inflammatory diseases.

Recent advancements in computational chemistry have further elucidated the compound's binding interactions with various biological targets. Molecular docking simulations revealed high-affinity binding to the active sites of several enzymes implicated in metabolic disorders. These findings underscore the compound's potential as a lead structure for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl 5-(azetidin-3-yloxy)furan-2-carboxylate derivatives. Current research efforts are directed toward improving bioavailability and reducing off-target effects through structural modifications. Collaborative initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, methyl 5-(azetidin-3-yloxy)furan-2-carboxylate represents a compelling example of how innovative chemical scaffolds can drive progress in drug discovery. Its multifaceted applications, from kinase inhibition to anti-inflammatory activity, highlight its versatility and potential impact on the pharmaceutical landscape. Future studies will likely focus on expanding its therapeutic repertoire and addressing existing limitations to fully realize its clinical potential.